Cas no 54687-67-1 (1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid)
54687-67-1 structure
Product Name:1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid
CAS No:54687-67-1
MF:C10H6N4O2
MW:214.180241107941
CID:353922
PubChem ID:71364552
Update Time:2025-04-19
1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid
- [1,2,4]triazolo[3,4-a]phthalazine-3-carboxylic acid
- 54687-67-1
- DTXSID80788016
-
- Inchi: 1S/C10H6N4O2/c15-10(16)9-13-12-8-7-4-2-1-3-6(7)5-11-14(8)9/h1-5H,(H,15,16)
- InChI Key: CITZHCLFAFPMMY-UHFFFAOYSA-N
- SMILES: OC(C1=NN=C2C3C=CC=CC=3C=NN21)=O
Computed Properties
- Exact Mass: 214.04918
- Monoisotopic Mass: 214.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.38
1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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